Cas no 61204-00-0 (4-(trans-4-Butylcyclohexyl)benzonitrile)

4-(trans-4-Butylcyclohexyl)benzonitrile structure

61204-00-0 structure

Product Name:4-(trans-4-Butylcyclohexyl)benzonitrile

CAS No:61204-00-0

MF:C₁₇H₂₃N

MW:241.3712246418

MDL:MFCD00799425

CID:90094

PubChem ID:253661366

Update Time:2025-04-18

4-(trans-4-Butylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(trans-4-Butylcyclohexyl)benzonitrile
- 4-(TRANS-4-BUTYLCYCLOHEXYL)-BENZONITRILE
- TRANS-4-(4'-N-BUTYLCYCLOHEXYL)-BENZONITRILE
- Trans-4-(4-N-Butylcyclohexyl)-Benzonitrile
- 4-(4-butylcyclohexyl)-,trans-Benzonitrile
- 4-(4-BUTYLCYCLOHEXYL)BENZONITRILE
- PCH4
- trans-4-(4-butylcyclohexyl)benzonitrile
- trans-4-butyl-(4-cyanophenyl) cyclohexane
- trans-4-Butyl-1-(4-cyanophenyl)cyclohexane
- Trans-4-butylcyclohexyl-4-benzonitrile
- 4-(trans-4-Butylcyclohexyl)-1-cyanobenzene
- ZLI-1188
- p-(4-Butylcyclohexyl)benzonitrile
- Benzonitrile, 4-(trans-4-butylcyclohexyl)-
- Benzonitrile, 4-(4-butylcyclohexyl)-
- 4-(4-butylcyclohexyl)benzenecarbonitrile
- 61204-00-0
- 3-PHENYL-1H-PYRAZOLE-5-CARBOXYLICACID
- AKOS022179380
- DS-15535
- 4-(trans-4-Butylcyclohexyl)benzonitrile, >/=98%
- YYAVXASAKUOZJJ-UHFFFAOYSA-N
- NS00054194
- EINECS 262-655-0
- YYAVXASAKUOZJJ-UHFFFAOYSA-
- A851902
- trans-4-(4'-N-Butylcyclohexyl)benzonitrile
- SCHEMBL4795700
- Benzonitrile,4-(trans-4-butylcyclohexyl)-
- SCHEMBL8375648
- FT-0688773
- C17H23N
- ?TRANS-4-(4'-N-BUTYLCYCLOHEXYL)-BENZONITRILE
- DTXSID40886421
- SB66365
- W-105179
- B4924
- CS-0152440
- InChI=1/C17H23N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h7-8,11-12,14,16H,2-6,9-10H2,1H3
- 4-((1s,4r)-4-butylcyclohexyl)benzonitrile
- MFCD00799425
- AKOS015917930
- 4-(4-Butylcyclohexyl)benzonitrile #
- SCHEMBL25132292
- 62788-04-9
- DB-366847
- YYAVXASAKUOZJJ-KOMQPUFPSA-N
- TRANS-4-(4\\'-N-BUTYLCYCLOHEXYL)-BENZONITRILE
- MDL： MFCD00799425
- Inchi： 1S/C17H23N/c1-2-3-4-14-5-9-16(10-6-14)17-11-7-15(13-18)8-12-17/h7-8,11-12,14,16H,2-6,9-10H2,1H3
- InChI Key： YYAVXASAKUOZJJ-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)C1CCC(CCCC)CC1

Computed Properties

Exact Mass: 241.18300
Monoisotopic Mass: 241.183
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 6.1

Experimental Properties

Density: 0.98
Melting Point: 41.0 to 45.0 deg-C
Boiling Point: 366.6°C at 760 mmHg
Flash Point: 176.4°C
Refractive Index: 1.525
PSA: 23.79000
LogP: 5.02228

4-(trans-4-Butylcyclohexyl)benzonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H301+H311+H331-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Hazardous Material transportation number：UN 3439 6.1/PG III
HazardClass：6.1
PackingGroup：III

4-(trans-4-Butylcyclohexyl)benzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(trans-4-Butylcyclohexyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	048910-10g	4-(trans-4-Butylcyclohexyl)-benzonitrile	61204-00-0	97%	10g	￡10.00	2022-03-01
Fluorochem	048910-25g	4-(trans-4-Butylcyclohexyl)-benzonitrile	61204-00-0	97%	25g	￡18.00	2022-03-01
Fluorochem	048910-100g	4-(trans-4-Butylcyclohexyl)-benzonitrile	61204-00-0	97%	100g	￡54.00	2022-03-01
Alichem	A019098389-100g	4-(trans-4-Butylcyclohexyl)benzonitrile	61204-00-0	97%	100g	$306.00	2023-09-01
Chemenu	CM156909-25g	4-(trans-4-Butylcyclohexyl)benzonitrile	61204-00-0	97%	25g	$102	2021-06-15
Chemenu	CM156909-100g	4-(trans-4-Butylcyclohexyl)benzonitrile	61204-00-0	97%	100g	$281	2021-06-15
TRC	B993095-250mg	4-(trans-4-Butylcyclohexyl)benzonitrile	61204-00-0		250mg	$ 50.00	2022-06-06
TRC	B993095-500mg	4-(trans-4-Butylcyclohexyl)benzonitrile	61204-00-0		500mg	$ 65.00	2022-06-06
TRC	B993095-2.5g	4-(trans-4-Butylcyclohexyl)benzonitrile	61204-00-0		2.5g	$ 115.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B4924-25g	4-(trans-4-Butylcyclohexyl)benzonitrile	61204-00-0	98.0%(GC)	25g	1480.0CNY	2021-08-12

4-(trans-4-Butylcyclohexyl)benzonitrile Suppliers

Amadis Chemical Company Limited

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(CAS:61204-00-0)4-(trans-4-Butylcyclohexyl)benzonitrile

Order Number:A851902

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:38

Price ($):398.0

Email:sales@amadischem.com

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4-(trans-4-Butylcyclohexyl)benzonitrile Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
3. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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